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Compound of Interest

Compound Name: Cinnamyl Alcohol-d9

Cat. No.: B12370027 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Cinnamyl Alcohol-d9. It outlines

critical personal protective equipment (PPE), handling protocols, and disposal procedures to

ensure laboratory safety and operational integrity.

Health Hazard Summary
Cinnamyl Alcohol is classified as harmful if swallowed and may cause an allergic skin reaction.

[1][2][3][4][5] It is essential to wear appropriate personal protective equipment and handle the

substance in a well-ventilated area to minimize exposure.

Physicochemical Data
The following table summarizes key quantitative data for Cinnamyl Alcohol. Note that the

deuterated form, Cinnamyl Alcohol-d9, will have a slightly higher molecular weight.
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Property Value Source

Molecular Formula C9H10O [3]

Molecular Weight 134.18 g/mol [3]

Appearance White, low melting solid [2]

Melting Point 30-33 °C (86-91 °F) [3][5]

Boiling Point 250-258 °C (482-496.4 °F) [3][5]

Flash Point 126 °C (258.8 °F) [3]

Vapor Pressure < 0.01 hPa at 25 °C [4]

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE)
Proper PPE is mandatory to ensure safety when handling Cinnamyl Alcohol-d9.
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Equipment Specifications Rationale

Hand Protection
Chemical-resistant gloves

(Nitrile, Neoprene, or PVC)

Protects against skin contact

and potential allergic reactions.

[6][7] Nitrile gloves offer

excellent resistance to bases,

oils, and many solvents.[6]

Eye Protection Chemical splash goggles

Provides a tight seal around

the eyes to prevent contact

with splashes or vapors.[7]

Face Protection

Face shield (in addition to

goggles when handling large

quantities)

Offers an extra layer of

protection for the face from

splashes.[7]

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH- or CEN-certified

respirator may be necessary

based on a workplace

respiratory hazard

assessment.[3]

Minimizes inhalation of vapors

or dust.

Handling Procedures
Due to the deuterated nature of Cinnamyl Alcohol-d9, special care must be taken to avoid

isotopic dilution.

Work Area Preparation: Conduct all handling of Cinnamyl Alcohol-d9 within a certified

chemical fume hood to minimize inhalation exposure.[2]

Inert Atmosphere: To prevent isotopic contamination, handle the compound under an inert

atmosphere, such as dry nitrogen or argon.[8][9]
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Moisture Control: Deuterated compounds readily absorb moisture.[10] Use thoroughly dried

glassware and handle in a dry environment to prevent water contamination.[8][10]

Dispensing: Use clean, dry spatulas and weighing boats for solid transfer. If the compound is

in a liquid state (above its melting point), use a calibrated pipette with clean, dry tips.

General Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1][2] Do

not eat, drink, or smoke in the laboratory.[2][5]

Storage
Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[2][4]

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[2][4][11]

Temperature: Recommended storage temperature is between 15–25 °C.[1]

Experimental Protocol: Preparation of a Standard
Solution
This protocol details the steps for preparing a standard solution of Cinnamyl Alcohol-d9 for

analytical purposes, such as NMR spectroscopy.

Glassware Preparation: Dry all necessary glassware (e.g., volumetric flask, vials, pipettes) in

an oven at approximately 150 °C for at least 24 hours and allow to cool under an inert

atmosphere (e.g., in a desiccator with a nitrogen purge).[10]

Inert Atmosphere Setup: Transfer all required materials and the sealed container of

Cinnamyl Alcohol-d9 into a glove bag or glove box with a dry, inert atmosphere.

Weighing: Tare a clean, dry weighing boat on an analytical balance. Carefully weigh the

desired amount of Cinnamyl Alcohol-d9.

Dissolution: Transfer the weighed Cinnamyl Alcohol-d9 into the prepared volumetric flask.

Add a small amount of the desired deuterated solvent (e.g., Chloroform-d, DMSO-d6) and
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gently swirl to dissolve the compound.

Dilution: Once dissolved, dilute the solution to the calibration mark on the volumetric flask

with the deuterated solvent.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous. A vortex mixer can be used to avoid potential contamination from shaking.

[10]

Transfer and Storage: Transfer the prepared solution into properly labeled, clean, and dry

storage vials with tight-fitting caps. Store under the recommended conditions.

Disposal Plan
Proper disposal of Cinnamyl Alcohol-d9 and associated waste is crucial to ensure

environmental and personnel safety.

Waste Segregation: All waste containing Cinnamyl Alcohol-d9, including contaminated

consumables (gloves, wipes, pipette tips), must be collected in a dedicated, clearly labeled

hazardous waste container.

Deuterated Waste: Do not mix deuterated waste with non-deuterated chemical waste, as this

can significantly increase disposal costs.[12]

Container Management: Waste containers must be kept closed except when adding waste.

Ensure containers are compatible with the waste being collected (e.g., avoid metal

containers for acidic or basic waste).[13]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

("Cinnamyl Alcohol-d9"), and the specific hazards (e.g., "Harmful," "Skin Sensitizer").

Disposal Route: All chemical waste must be disposed of through a certified hazardous waste

disposal company in accordance with local, state, and federal regulations.[12][13][14] It is

illegal to dispose of chemical waste down the drain or in regular trash.[14]

Workflow and Logical Relationships

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/extremely.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/extremely.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the procedural flow for handling Cinnamyl Alcohol-d9 and

the logical relationships of the safety protocols.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cinnamyl Alcohol-d9.
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Caption: Hierarchy of Controls for Cinnamyl Alcohol-d9 Safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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